Cas no 10554-40-2 (Pyrimido[4,5-d]pyrimidine-2,7(1H,3H)-dione, hexahydro-4,5-dimethyl-)

• Product Name: Pyrimido[4,5-d]pyrimidine-2,7(1H,3H)-dione, hexahydro-4,5-dimethyl-
• CAS No: 10554-40-2
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 97466
• PubChem ID: 574043
• Update Time: 2025-04-18

Pyrimido[4,5-d]pyrimidine-2,7(1H,3H)-dione, hexahydro-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-d]pyrimidine-2,7(1H,3H)-dione, hexahydro-4,5-dimethyl-
• 4,5-dimethyl-1,3,4,4a,5,6,8,8a-octahydropyrimido[4,5-d]pyrimidine-2,7-dione
• 2,7-dioxo-4,5-dimethyldecahydropyrimido-[4,5-d]-pyrimidine
• 2,7-Dioxo-4,5-dimethyl-decahydropyrimido< 4,5-d> pyrimidin
• 4,5-dimethyl-hexahydro-pyrimido[4,5-d]pyrimidine-2,7-dione
• AC1LCC63
• Ambcb5172855
• CBDivE_010234
• CTK0G5349
• CTK7H6246
• Oprea1_118926
• STK643723
• STOCK5S-28106
• Pyrimido[4,5-d]pyrimidine-2,7-dione, perhydro-4,5-dimethyl-
• AKOS000507589
• 4,5-Dimethylhexahydropyrimido[4,5-d]pyrimidine-2,7(1H,3H)-dione
• AKOS005574903
• AKOS024305953
• SCHEMBL11680526
• DTXSID00341566
• HMS1679P15
• 5,7-dimethyl-2,4,8,10-tetraazabicyclo[4.4.0]decane-3,9-dione
• 4,5-Dimethylhexahydropyrimido[4,5-d]pyrimidine-2,7(1H,3H)-dione #
• NCQXUQTTXWOALT-UHFFFAOYSA-N
• 10554-40-2

• Inchi： 1S/C8H14N4O2/c1-3-5-4(2)10-8(14)12-6(5)11-7(13)9-3/h3-6H,1-2H3,(H2,9,11,13)(H2,10,12,14)
• InChI Key： NCQXUQTTXWOALT-UHFFFAOYSA-N
• SMILES： O=C1NC(C)C2C(C)NC(NC2N1)=O

Computed Properties

• Exact Mass: 198.11182
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26
• LogP: -0.73110